Cas no 2172557-26-3 (2-Fluoro-4-(2-methyloxetan-2-yl)benzaldehyde)

• Product Name: 2-Fluoro-4-(2-methyloxetan-2-yl)benzaldehyde
• CAS No: 2172557-26-3
• MF: C₁₁H₁₁FO₂
• MW: 194.202246904373
• CID: 5569286
• PubChem ID: 165592745
• Update Time: 2025-05-20

2-Fluoro-4-(2-methyloxetan-2-yl)benzaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-fluoro-4-(2-methyloxetan-2-yl)benzaldehyde
• EN300-1627522
• 2172557-26-3
• 2-Fluoro-4-(2-methyloxetan-2-yl)benzaldehyde

• Inchi： 1S/C11H11FO2/c1-11(4-5-14-11)9-3-2-8(7-13)10(12)6-9/h2-3,6-7H,4-5H2,1H3
• InChI Key： ZULGWSMDRDIIQV-UHFFFAOYSA-N
• SMILES： FC1=C(C=O)C=CC(=C1)C1(C)CCO1

Computed Properties

• Exact Mass: 194.07430775g/mol
• Monoisotopic Mass: 194.07430775g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 26.3Ų

Additional information on 2-Fluoro-4-(2-methyloxetan-2-yl)benzaldehyde

2-Fluoro-4-(2-methyloxetan-2-yl)benzaldehyde (CAS No: 2172557-26-3)

2-Fluoro-4-(2-methyloxetan-2-yl)benzaldehyde is a highly specialized organic compound with the CAS registry number 2172557-26-3. This compound belongs to the class of aromatic aldehydes, characterized by its benzaldehyde backbone with specific substituents. The molecule features a fluorine atom at the 2-position and a 2-methyloxetan-2-yl group at the 4-position of the benzene ring. These substituents significantly influence the compound's chemical reactivity, stability, and potential applications in various fields such as pharmaceuticals, agrochemicals, and materials science.

The synthesis of 2-fluoro-4-(2-methyloxetan-2-yl)benzaldehyde involves a series of advanced organic reactions, including Friedel-Crafts alkylation, nucleophilic substitution, and oxidation processes. Recent studies have highlighted the importance of optimizing reaction conditions to achieve high yields and purity levels. For instance, researchers have explored the use of microwave-assisted synthesis to accelerate reaction rates and improve selectivity. This approach not only enhances the efficiency of the synthesis process but also minimizes environmental impact by reducing energy consumption and waste generation.

One of the most promising applications of 2-fluoro-4-(2-methyloxetan-2-yl)benzaldehyde lies in its potential as a building block for drug discovery. The compound's unique structure allows for further functionalization, enabling the creation of bioactive molecules with tailored pharmacokinetic properties. For example, recent research has demonstrated its utility in designing inhibitors for kinases involved in cancer progression. The fluorine substituent plays a critical role in modulating the molecule's lipophilicity and hydrogen bonding capacity, which are essential for target binding affinity.

In addition to its role in pharmaceuticals, 2-fluoro-4-(2-methyloxetan-2-yl)benzaldehyde has shown potential in agrochemical applications. Its ability to act as an intermediate in the synthesis of fungicides and insecticides has been explored in several studies. The oxetane ring structure contributes to the compound's stability under environmental conditions, making it suitable for agricultural use. Recent advancements in green chemistry have also focused on developing sustainable methods for synthesizing this compound, thereby reducing reliance on hazardous solvents and reagents.

The physical and chemical properties of CAS No: 2172557-26-3 have been extensively studied to understand its behavior under various conditions. For instance, its melting point, boiling point, and solubility characteristics have been determined using advanced analytical techniques such as differential scanning calorimetry (DSC) and gas chromatography (GC). These properties are crucial for determining its suitability in different industrial processes and storage conditions.

From an environmental perspective, the biodegradation and toxicity profiles of CAS No: 2172557-26-3 have been evaluated to ensure minimal ecological impact. Recent studies have indicated that the compound exhibits moderate biodegradability under aerobic conditions, with specific microbial strains capable of breaking it down into non-toxic byproducts. However, further research is required to fully understand its long-term environmental fate and potential risks.

In conclusion, CAS No: 2172557-26-3, or 2-fluoro-4-(2-methyloxetan-